Cas no 1862987-74-3 (Benzeneethanamine, 4-iodo-β-methoxy-)

• Product Name: Benzeneethanamine, 4-iodo-β-methoxy-
• CAS No: 1862987-74-3
• MF: C₉H₁₂INO
• MW: 277.10215473175
• CID: 6089207
• PubChem ID: 130518587
• Update Time: 2025-07-16

Benzeneethanamine, 4-iodo-β-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-iodo-β-methoxy-
• 1862987-74-3
• 2-(4-Iodophenyl)-2-methoxyethan-1-amine
• EN300-1294053

• Inchi： 1S/C9H12INO/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9H,6,11H2,1H3
• InChI Key： XDKJIKLHFXMIEA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(I)=CC=1)(OC)CN

Computed Properties

• Exact Mass: 276.99636g/mol
• Monoisotopic Mass: 276.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 305.2±32.0 °C(Predicted)
• pka: 7.88±0.10(Predicted)

Additional information on Benzeneethanamine, 4-iodo-β-methoxy-

Benzeneethanamine, 4-iodo-β-methoxy- and Its Significance in Modern Chemical Research

Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its iodine-substituted benzene ring and methoxyethylamine moiety, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both iodine and methoxy groups makes it particularly valuable for further functionalization, enabling researchers to explore its utility in drug development, material science, and synthetic chemistry.

The structural motif of Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) positions it as a key building block in the construction of more complex molecules. The iodine atom at the 4-position of the benzene ring provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of heterocyclic compounds and natural product analogs. These reactions are pivotal in medicinal chemistry, allowing for the efficient assembly of intricate molecular architectures.

Moreover, the methoxyethylamine side chain introduces a polar functional group that can enhance solubility and binding affinity in biological systems. This feature is particularly relevant in drug design, where optimal solubility and interaction with biological targets are critical for therapeutic efficacy. The combination of these structural features makes Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) an attractive candidate for further exploration in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focused on leveraging halogenated aromatic compounds like Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) for the synthesis of bioactive molecules. Halogens are known to modulate the electronic properties of aromatic systems, influencing reactivity and binding interactions. The iodine substituent, in particular, has been extensively studied for its ability to participate in transition-metal-catalyzed transformations, which are essential for constructing complex organic molecules.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. Researchers have utilized Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) as a precursor in the synthesis of small-molecule inhibitors designed to disrupt aberrant signaling pathways associated with various diseases. The ability to introduce additional functional groups through cross-coupling reactions allows for fine-tuning of inhibitor properties such as potency and selectivity.

The methoxyethylamine moiety also contributes to the pharmacological potential of this compound. Methoxy groups are commonly found in biologically active molecules due to their ability to enhance metabolic stability and improve oral bioavailability. By incorporating this group into Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3), researchers can develop derivatives with improved pharmacokinetic profiles.

Advances in synthetic methodologies have further expanded the utility of Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3). Recent developments in flow chemistry have enabled more efficient and scalable syntheses of halogenated aromatic compounds, including this one. Flow chemistry offers advantages such as improved reaction control, reduced solvent consumption, and enhanced safety profiles compared to traditional batch processing methods.

The integration of computational chemistry into drug discovery has also played a significant role in optimizing the use of Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3). Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical environments and to design novel derivatives with enhanced biological activity. These computational tools have become indispensable in modern drug development pipelines.

In conclusion, Benzeneethanamine, 4-iodo-β-methoxy- (CAS No. 1862987-74-3) represents a valuable intermediate with broad applications in pharmaceutical research. Its unique structural features make it suitable for diverse synthetic transformations, including cross-coupling reactions that are essential for constructing complex bioactive molecules. The ongoing advancements in synthetic chemistry and computational methods continue to enhance its utility, making it an important tool for researchers striving to develop novel therapeutics.